Cas no 37868-26-1 (2-Indanylacetic Acid)

• Product Name: 2-Indanylacetic Acid
• CAS No: 37868-26-1
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• MDL: MFCD00082653
• CID: 54774
• PubChem ID: 5174955
• Update Time: 2025-10-23

2-Indanylacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-Dihydro-1H-inden-2-yl)acetic acid
• 2-Indanylacetic acid
• Indan-2-yl-acetic acid
• 2-(2,3-dihydro-1H-inden-2-yl)aceticacid
• DTXSID10409166
• 2-(indan-2-yl)acetic acid
• SCHEMBL1340255
• AM9960
• AKOS009158243
• (indan-2-yl)acetic acid
• A823908
• indan-2-yl acetic acid
• MFCD00082653
• CS-W007054
• SY106504
• 1H-INDENE-2-ACETIC ACID, 2,3-DIHYDRO-
• 37868-26-1
• 2,3-dihydro-1H-inden-2-ylacetic acid
• AB03118
• BS-27979
• indan-2-acetic acid
• 2-(2,3-dihydro-1H-inden-2-yl)ethanoic acid
• 2,3-DIHYDRO-1H-INDENE-2-ACETIC ACID
• FT-0612648
• Indan-2-ylacetic acid
• 2-indaneacetic acid
• 2-Indanylacetic Acid

• MDL： MFCD00082653
• Inchi： 1S/C11H12O2/c12-11(13)7-8-5-9-3-1-2-4-10(9)6-8/h1-4,8H,5-7H2,(H,12,13)
• InChI Key： TULDPXYHBFBRGW-UHFFFAOYSA-N
• SMILES： OC(CC1CC2C=CC=CC=2C1)=O
• BRN： 2616409

Computed Properties

• Exact Mass: 176.08400
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: solid
• Density: 1.169
• Melting Point: 91-93°C
• Boiling Point: 343.28°C at 760 mmHg
• Flash Point: 240.264°C
• Refractive Index: 1.568
• Water Partition Coefficient: Insoluble in water.
• PSA: 37.30000
• LogP: 2.19110
• Solubility: Insoluble

2-Indanylacetic Acid Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 2-Indanylacetic Acid

Comprehensive Guide to 2-Indanylacetic Acid (CAS No. 37868-26-1): Properties, Applications, and Industry Insights

2-Indanylacetic Acid (CAS No. 37868-26-1) is a versatile organic compound with a growing presence in pharmaceutical and chemical research. This indane derivative, characterized by its carboxylic acid functional group, has garnered attention for its potential in drug synthesis and specialty chemical applications. The compound's unique structure, combining an indane ring system with an acetic acid moiety, makes it valuable for creating complex molecular architectures.

Recent trends in medicinal chemistry have highlighted the importance of indane-based compounds like 2-Indanylacetic Acid due to their enhanced metabolic stability compared to simpler aromatic systems. Pharmaceutical researchers are particularly interested in this compound's potential as a building block for CNS drugs, given the indane scaffold's prevalence in neurologically active molecules. The 37868-26-1 CAS registry number has seen increased search volume in scientific databases, reflecting growing commercial and academic interest.

The synthesis of 2-Indanylacetic Acid typically involves the oxidation of 2-indanylmethanol or related derivatives. Modern green chemistry approaches are being applied to optimize its production, addressing industry concerns about sustainable chemical manufacturing. Analytical techniques such as HPLC and NMR spectroscopy confirm the high purity (>98%) typically required for pharmaceutical applications of this specialty chemical.

In material science, 2-Indanylacetic Acid derivatives are being explored as potential monomers for advanced polymers. The rigid indane structure can impart desirable thermal and mechanical properties to resulting materials. This application aligns with current market demands for high-performance polymers in electronics and aerospace sectors. The compound's chiral center at the 2-position also makes it valuable for developing asymmetric catalysts in synthetic chemistry.

Storage and handling recommendations for 2-Indanylacetic Acid emphasize standard organic acid precautions. The compound should be kept in tightly sealed containers at room temperature, protected from moisture. While not classified as hazardous under normal conditions, proper laboratory safety protocols should always be followed when working with this chemical.

The global market for indane derivatives like 2-Indanylacetic Acid is projected to grow steadily, driven by pharmaceutical R&D investments. Suppliers are responding to increased demand by offering customized quantities and purity grades, from research-scale vials to bulk industrial quantities. Current pricing trends reflect the compound's status as a specialty intermediate rather than a commodity chemical.

Researchers frequently inquire about the solubility profile of 2-Indanylacetic Acid (CAS 37868-26-1), which shows moderate solubility in polar organic solvents like ethanol and DMSO, but limited water solubility. This property influences its formulation strategies in potential drug development applications. Recent patent literature suggests growing interest in prodrug derivatives of this compound to enhance bioavailability.

Quality control standards for 2-Indanylacetic Acid typically include specifications for appearance (white to off-white crystalline powder), melting point range (documented as 98-102°C), and residual solvent content. Advanced analytical techniques like mass spectrometry and X-ray crystallography are increasingly used to characterize high-purity batches of this pharmaceutical intermediate.

Environmental fate studies indicate that 2-Indanylacetic Acid undergoes biodegradation under aerobic conditions, addressing concerns about green chemistry principles. The compound's environmental profile compares favorably with more persistent aromatic acids, making it attractive for sustainable chemistry initiatives. Regulatory databases show no significant restrictions on this material, though standard chemical handling regulations apply.

Future research directions for 2-Indanylacetic Acid (CAS 37868-26-1) may explore its potential in metal-organic frameworks (MOFs) and other advanced materials. The compound's ability to coordinate with metal ions through its carboxylate group opens possibilities in catalysis and molecular recognition systems. These applications align with current scientific interest in multifunctional organic materials.

Academic and industrial laboratories continue to investigate novel synthetic routes to 2-Indanylacetic Acid, with recent publications describing improved yields through catalytic methods. The compound's role as a precursor to various biologically active molecules ensures its ongoing relevance in medicinal chemistry. Technical discussions often focus on optimizing the indane ring functionalization while preserving the acetic acid group's reactivity.

For researchers sourcing 2-Indanylacetic Acid, verification of the CAS registry number 37868-26-1 is essential to ensure material identity. Reputable suppliers provide comprehensive analytical data, including chromatograms and spectroscopic evidence of structure. The compound's availability through major chemical distributors has increased in recent years, reflecting its transition from a niche research chemical to a more widely used synthetic building block.